Cas no 2137772-29-1 (5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde
• CAS No: 2137772-29-1
• MF: C₁₁H₇F₂NO₂
• MW: 223.175589799881
• CID: 6322452
• PubChem ID: 165449927
• Update Time: 2025-10-29

5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-714946
• 2137772-29-1
• 5-(3-amino-2,4-difluorophenyl)furan-2-carbaldehyde
• 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde

• Inchi： 1S/C11H7F2NO2/c12-8-3-2-7(10(13)11(8)14)9-4-1-6(5-15)16-9/h1-5H,14H2
• InChI Key： NHFUKSVARCBFDU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1=CC=C(C=O)O1)F)N

Computed Properties

• Exact Mass: 223.04448479g/mol
• Monoisotopic Mass: 223.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde

5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde: A Versatile Building Block in Medicinal Chemistry and Drug Discovery

The 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde (CAS No. 2137772-29-1) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical research and organic synthesis. This furan-carbaldehyde derivative combines the unique electronic properties of both fluorinated aromatic and furan moieties, making it particularly valuable for designing novel bioactive molecules.

Recent trends in drug discovery have shown increasing interest in fluorinated building blocks like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde, as evidenced by numerous patent filings and research publications. The strategic incorporation of fluorine atoms has become a hot topic in medicinal chemistry due to their ability to modulate pharmacokinetic properties, enhance metabolic stability, and improve target binding affinity.

The molecular structure of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde features several pharmacologically relevant functional groups: an amino group at the meta position, fluorine atoms at ortho and para positions, and a furan-2-carbaldehyde moiety. This combination creates multiple sites for chemical modification, making it an excellent scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the aldehyde functionality in 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde serves as a versatile handle for various transformations, including reductive amination, condensation reactions, and nucleophilic additions. The difluorophenyl moiety contributes to the compound's unique electronic properties and potential for forming halogen bonds with biological targets.

In drug discovery applications, researchers frequently search for information about fluorinated furan derivatives and their biological activities. The 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde has shown promise in early-stage research for various therapeutic areas, though specific applications remain proprietary to pharmaceutical companies developing these compounds.

The growing demand for fluorine-containing pharmaceuticals has driven increased interest in building blocks like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde. Market analysis indicates that approximately 20-25% of newly approved drugs contain fluorine atoms, highlighting the importance of such intermediates in modern drug development.

From a chemical properties standpoint, 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde typically appears as a crystalline solid with moderate solubility in common organic solvents. The presence of both electron-withdrawing (fluorine) and electron-donating (amino) groups creates interesting electronic effects that influence its reactivity and potential applications.

Researchers exploring heterocyclic aldehyde chemistry often investigate the stability and storage conditions of compounds like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde. Proper handling typically involves storage under inert atmosphere at low temperatures to prevent oxidation or degradation of the aldehyde functionality.

The synthesis of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde generally involves multi-step procedures starting from appropriately substituted benzene derivatives. Key steps often include halogenation, protection/deprotection of functional groups, and careful oxidation to generate the aldehyde moiety without over-oxidation.

Analytical characterization of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde typically employs techniques such as HPLC, NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), and mass spectrometry. These methods help verify the compound's purity and structural integrity, crucial for research applications.

In the context of green chemistry initiatives, researchers are increasingly interested in sustainable methods for producing fluorinated heterocycles like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde. Recent developments in catalytic fluorination and solvent-free reactions may offer more environmentally friendly routes to such compounds.

The pharmaceutical industry's growing focus on targeted therapies and precision medicine has created new opportunities for specialized building blocks. The structural features of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde make it particularly suitable for developing kinase inhibitors and other targeted agents.

From a regulatory perspective, compounds like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde used in pharmaceutical research must meet stringent quality standards. Current Good Manufacturing Practice (cGMP) guidelines apply when these intermediates are used in the production of active pharmaceutical ingredients (APIs).

The global market for pharmaceutical intermediates continues to expand, with fluorinated compounds representing a significant growth segment. Suppliers of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde must balance quality, scalability, and cost-effectiveness to meet industry demands.

Emerging research areas such as PROTAC technology and covalent inhibitors have created new applications for reactive intermediates like 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde. The aldehyde group in particular serves as a valuable handle for conjugation strategies in these novel therapeutic modalities.

As the field of medicinal chemistry evolves, tools for in silico screening and molecular modeling have become increasingly important. The structural features of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde make it an interesting subject for computational studies of molecular interactions and drug-target binding.

The future development of 5-(3-Amino-2,4-difluorophenyl)furan-2-carbaldehyde and related compounds will likely focus on improving synthetic efficiency, exploring new therapeutic applications, and developing more sustainable production methods. These efforts align with broader trends in pharmaceutical innovation and green chemistry.